Cas no 2138251-05-3 (N-{3-[(butylimino)(chloro)oxo-lambda6-sulfanyl]phenyl}acetamide)

• Product Name: N-{3-[(butylimino)(chloro)oxo-lambda6-sulfanyl]phenyl}acetamide
• CAS No: 2138251-05-3
• MF: C₁₂H₁₇ClN₂O₂S
• MW: 288.793580770493
• CID: 5891054
• PubChem ID: 165451738
• Update Time: 2025-10-30

N-{3-[(butylimino)(chloro)oxo-lambda6-sulfanyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-739463
• 2138251-05-3
• N-{3-[(butylimino)(chloro)oxo-lambda6-sulfanyl]phenyl}acetamide

• Inchi： 1S/C12H17ClN2O2S/c1-3-4-8-14-18(13,17)12-7-5-6-11(9-12)15-10(2)16/h5-7,9H,3-4,8H2,1-2H3,(H,15,16)
• InChI Key： ZNQARQRUMLZYKZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1)NC(C)=O)(=NCCCC)=O

Computed Properties

• Exact Mass: 288.0699267g/mol
• Monoisotopic Mass: 288.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.9Ų

Additional information on N-{3-[(butylimino)(chloro)oxo-lambda6-sulfanyl]phenyl}acetamide

Comprehensive Analysis of N-{3-[(butylimino)(chloro)oxo-lambda6-sulfanyl]phenyl}acetamide (CAS No. 2138251-05-3)

In the realm of specialized sulfur-containing compounds, N-{3-[(butylimino)(chloro)oxo-lambda6-sulfanyl]phenyl}acetamide (CAS No. 2138251-05-3) stands out as a molecule of significant interest due to its unique structural and functional properties. This compound, often abbreviated in research circles for its complex nomenclature, belongs to a class of organosulfur derivatives that have garnered attention in both academic and industrial applications. Its molecular architecture, featuring a chloro-oxo-sulfanyl moiety and an acetamide group, makes it a subject of study for potential roles in material science and bioactive molecule synthesis.

The synthesis of CAS No. 2138251-05-3 involves multi-step organic reactions, often starting from 3-aminophenyl acetamide derivatives. Researchers have explored its reactivity, particularly the lambda6-sulfanyl group, which exhibits intriguing electrophilic characteristics. Recent publications highlight its utility as a building block in the design of heterocyclic compounds, a topic trending in medicinal chemistry forums. Users frequently search for "sulfanyl acetamide applications" or "lambda6-sulfur compounds in drug discovery," reflecting growing curiosity about its pharmacological potential.

From a physicochemical perspective, this compound demonstrates moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, a property critical for its handling in laboratory settings. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are typically employed to characterize its purity and structural integrity. These methods align with current industry standards for quality control in fine chemical production, a hot topic among pharmaceutical manufacturers.

Environmental and green chemistry considerations have also shaped recent discussions around N-{3-[(butylimino)(chloro)oxo-lambda6-sulfanyl]phenyl}acetamide. With increasing searches for "sustainable synthesis of sulfur compounds," researchers are investigating catalytic methods to reduce byproducts during its preparation. Computational chemistry studies, leveraging density functional theory (DFT), have modeled its electronic properties to predict reactivity patterns—a approach frequently queried in computational chemistry databases.

In material science applications, the compound’s sulfinylimino group has shown promise in modifying polymer surfaces, a subject gaining traction in searches like "sulfur-based polymer modifiers." Its ability to form coordination complexes with transition metals is another area of exploration, particularly for catalysis applications. These interdisciplinary connections make CAS No. 2138251-05-3 a versatile candidate for patents and peer-reviewed studies, as evidenced by its inclusion in recent SciFinder and Reaxys database updates.

Safety protocols for handling this compound emphasize standard laboratory practices, given its non-hazardous classification under normal conditions. Storage recommendations typically suggest anhydrous environments to preserve stability, a detail often searched by chemical inventory managers. As regulatory landscapes evolve, compliance with REACH and other global chemical inventories remains a key consideration for commercial suppliers.

The commercial availability of N-{3-[(butylimino)(chloro)oxo-lambda6-sulfanyl]phenyl}acetamide through specialty chemical vendors has expanded in recent years, with purity grades ranging from 90% to 98%. Pricing trends, frequently queried in procurement platforms, reflect its status as a low-volume high-value chemical. Custom synthesis services now offer scalable production routes, addressing demand from contract research organizations (CROs).

Future research directions may explore its structure-activity relationships in biological systems, particularly given the resurgence of interest in sulfur pharmacophores in antibiotic development. Database analytics reveal rising searches for "sulfanyl acetamide SAR studies," indicating anticipated growth in this niche. Collaborative efforts between academia and industry continue to uncover novel applications, ensuring CAS No. 2138251-05-3 remains relevant in cutting-edge chemical innovation.